Cas no 14534-61-3 (3,4-Dicaffeoylquinic acid)

3,4-dicaffeoylquinic acid is naturally isolated and has antioxidant, DNA protective, neuroprotective, and hepatoprotective properties.3,4-dicaffeoylquinic acid has apoptosis mediated cytotoxicity and α- Glucosidase（ α- 3,4-dicaffeoylquinic acid has a unique antiviral mechanism, that is, increasing trail to improve the clearance of virus

3,4-Dicaffeoylquinic acid structure

Product Name:3,4-Dicaffeoylquinic acid

CAS No:14534-61-3

Molecular Formula:C₂₅H₂₄O₁₂

Molecular Weight:516.4509

MDL:MFCD22375481

CID:49844

PubChem ID:5281780

3,4-Dicaffeoylquinic acid Properties

Names and Identifiers

- Isochlorogenic acid B
- (1S,3R,4R,5R)-3,4-Bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylic acid
- 3,4-Dicaffeoylquinic acid
- Isochlorgenic Acid
- Isochlorogenic acid B, froM Lonicera japonica
- Isochlorogenic acid B
- (1S,3R,4R,5R)-3,4-bis{[(2E)-3-(3,4-dihydroxyphenyl)-1-oxoprop-2-en-1-yl]oxy}-1,5-dihydroxycyclohexanecarboxylic acid
- 3,4-Di-O-caffeoylquinic acid
- 4,5-di-O-caffeoylquinic acid
- 4,5-di-O-trans-caffeoyl-D-quinic acid
- 4,5-di-O-trans-caffeoylquininc acid
- Isochlorogenic acid B(3,4')
- ISOCHLOROGENIC ACID B(RG)
- Quinic acid 3,4-di-O-caffeate
- 1β,3β-Dihydroxy-4β,5α-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1α-cyclohexanecarboxylic acid
- (1S)-4β,5α-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1β,3β-dihydroxycyclohexanecarboxylic acid
- Isochlorogenic acid B,3,4-Dicaffeoylquinic acid
- Honeysuckle Flower Extract
- Isochlorogenic acid B, 98%, from Lonicera japonica Thunb.
- A12073
- (1R,3R,4R,5R)-3,4-Bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carbo
- NSC649410
- (1R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxyl
- Rel-3,4-Dicaffeoylquinic Acid
- 89886-31-7
- Cyclohexanecarboxylic acid, 3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,5-dihydroxy-, (1R,3S,4S,5S)-rel-
- NCGC00179718-01
- (1S,3R,4R,5R)-3,4-bis({[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-1,5-dihydroxycyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-, (1S,3R,4R,5R)-
- ACon1_002212
- 4,5-Dicqa
- CCG-269822
- Q-100168
- CHEMBL249448
- Cyclohexanecarboxylic acid, 3,4-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,5-dihydroxy-, (1S,3R,4R,5R)-
- IsochlorogenicacidB
- 102851-07-0
- Isochlorogenic-acid-B
- Q27106970
- SCHEMBL12246115
- 4,5-Di-O-caffeoylquinic acid?
- 45777W94HK
- CHEBI:5995
- 14534-61-3
- GTPL12549
- AKOS026673963
- (1S,3R,4R,5R)-3,4-bis({[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-1,5-dihydroxycyclohexane-1-carboxylic acid
- HY-N0057
- Cyclohexanecarboxylic acid, 3,4-bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,5-dihydroxy-, (1S,3R,4R,5R)-
- UNII-45777W94HK
- s9274
- 3,4-Di-O-caffeoylquinic acid, >=90% (LC/MS-ELSD)
- CS-3769
- AS-74985
- 3,4-dicaffeoylquinate
- NS00097363
- 1ST15168
- BDBM50362838
- (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxy-cyclohexanecarboxylic acid
- CHEMBL3325469
- SCHEMBL12288391
- 3,4-Dicaffeoylquinic Acid; 3,4-Di-O-Caffeoylquinic Acid
- BCP15489
- 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylic acid
- FT-0777778
- FT-0686641
- Isochlorogenic acid b
- (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylic acid
- 3,4-Dicaffeoylquinicacid
- Isochlorogenic acid B?
- 4,5-Dicaffeoylquinic acid
- 3,4-Di-O-Caffeoylquinic acid
- +Expand
- MDL： MFCD22375481
- InChIKey： UFCLZKMFXSILNL-WIYVNLJQSA-N
- Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20?,23-,25-/m1/s1
- SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)C1([H])C([H])([H])[C@@](C(=O)O[H])(C([H])([H])[C@]([H])([C@@]1([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 516.12700
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 9
Monoisotopic Mass: 516.127
Heavy Atom Count: 37
Complexity: 887
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 211
Molecular Weight: 516.4

Experimental Properties

LogP: 1.02960
PSA: 211.28000
Refractive Index: 1.719
Boiling Point: 810.8℃/760mmHg
Melting Point: No data available
Flash Point: 274.9 °C
Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(96.81 mM;Need ultrasonic)
Color/Form: White powder
Density: 1.6400

3,4-Dicaffeoylquinic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA73459-1mg	Isochlorogenic acid b	14534-61-3	98%	1mg	$42.00
Aaron	AR001LJ3-1mg	Cyclohexanecarboxylic acid, 3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-, (1S,3R,4R,5R)-	14534-61-3	98%	1mg	$63.00
Ambeed	A149830-1mg	3,4-Dicaffeoylquinic Acid	14534-61-3	98%	1mg	$65.0	2024-04-23
Chemenu	CM249512-10mg	Isochlorogenic acid B	14534-61-3	98%	10mg	$152
ChemFaces	CFN99119-20mg	Isochlorogenic acid B	14534-61-3	>=98%	20mg	$70
ChemScence	CS-3769-5mg	3,4-Dicaffeoylquinic acid	14534-61-3	98.08%	5mg	$118.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0055-100mg	3,4-Dicaffeoylquinic acid	14534-61-3	98%	100mg	$150	2023-09-20
ChromaDex Standards	ASB-00009211-005-5mg	ISOCHLOROGENIC ACID B	14534-61-3	98%	5mg	$321.00
DC Chemicals	DC23033-100 mg	Isochlorogenic acid B	14534-61-3	>98%, Standard References Grade	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	D511465-100mg	Isochlorogenic acid B	14534-61-3	³98%	100mg	$325	2022-10-13

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CHENG DOU ZHU MU Technology Co., Ltd.

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